Cas no 91486-85-0 (3,6-dihydro-6-methyl-[1,2]Diazepino[5,4-b]indol-4-ol)

• Product Name: 3,6-dihydro-6-methyl-[1,2]Diazepino[5,4-b]indol-4-ol
• CAS No: 91486-85-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1121430
• PubChem ID: 13186156
• Update Time: 2025-04-20

3,6-dihydro-6-methyl-[1,2]Diazepino[5,4-b]indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-dihydro-6-methyl-[1,2]Diazepino[5,4-b]indol-4-ol
• 6-methyl-2,3-dihydrodiazepino[5,4-b]indol-4-one
• 6-Methyl-2,6-dihydro[1,2]diazepino[5,4-b]indol-4(3H)-one
• 91486-85-0
• DTXSID10525835
• 6-Methyl-3,6-dihydro-[1,2]diazepino[5,4-b]indol-4-ol

• Inchi： 1S/C12H11N3O/c1-15-10-5-3-2-4-8(10)9-7-13-14-12(16)6-11(9)15/h2-7,13H,1H3,(H,14,16)
• InChI Key： GWXWOHQZRDADEZ-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(=CNN1)C1C=CC=CC=1N2C

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.4Ų